Cas no 82158-95-0 (4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid)

• Product Name: 4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid
• CAS No: 82158-95-0
• MF: C₁₆H₁₅NO₃S₂
• MW: 333.425201654434
• CID: 5046893
• Update Time: 2025-06-03

4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid

• Inchi： 1S/C16H15NO3S2/c1-2-11(8-12-6-4-3-5-7-12)9-13-15(20)17(10-14(18)19)16(21)22-13/h3-9H,2,10H2,1H3,(H,18,19)
• InChI Key： NTJFTFQHZOXRPT-UHFFFAOYSA-N
• SMILES： S1C(=CC(=CC2=CC=CC=C2)CC)C(=O)N(CC(O)=O)C1=S

Additional information on 4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid

4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid: A Comprehensive Overview

4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid, identified by the CAS Registry Number 82158-95-0, is a chemically complex compound with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

The molecular structure of this compound is characterized by a thiazolidine ring system, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of the oxo and thioxo groups within the ring contributes to its reactivity and functional diversity. Additionally, the compound features a phenylmethylene group attached to the butylidene chain, which introduces aromaticity and potentially enhances its pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced organic synthesis techniques such as condensation reactions and cyclization processes. Researchers have explored the impact of substituent variations on the compound's stability, solubility, and bioavailability. These investigations are crucial for optimizing its performance in potential therapeutic applications.

In terms of biological activity, 4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid has shown promising results in vitro assays targeting various disease pathways. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory mediators. Furthermore, preliminary data suggest that this compound may exhibit antioxidant properties, making it a candidate for combating oxidative stress-related disorders.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed favorable binding affinities with several therapeutic targets, including enzymes involved in metabolic disorders and neurodegenerative diseases. These findings underscore the importance of further preclinical evaluations to validate its efficacy and safety profiles.

From an industrial perspective, the scalability of this compound's synthesis is a critical consideration for its commercialization. Researchers are actively exploring cost-effective synthetic routes that minimize waste generation and maximize yield. Green chemistry principles are being incorporated into these processes to ensure sustainability and environmental compatibility.

In conclusion, 4-Oxo-5-2-(phenylmethylene)butylidene-2-thioxo-3-thiazolidineacetic Acid represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in the development of novel therapeutic agents. Continued interdisciplinary collaboration will be essential to unlock its full potential and address unmet medical needs.